Cas no 1805322-82-0 (3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile)

3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile
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- Inchi: 1S/C8H7F2N3O/c9-7(10)5-3-4(1-2-11)13-8(14)6(5)12/h3,7H,1,12H2,(H,13,14)
- InChI Key: ZVNNWASGLALUDE-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(NC(CC#N)=C1)=O)N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 375
- Topological Polar Surface Area: 78.9
- XLogP3: -0.4
3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A024005791-1g |
3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile |
1805322-82-0 | 97% | 1g |
$1,612.80 | 2022-04-01 | |
Alichem | A024005791-500mg |
3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile |
1805322-82-0 | 97% | 500mg |
$960.40 | 2022-04-01 |
3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile Related Literature
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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5. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
Additional information on 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile
Comprehensive Guide to 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile (CAS No. 1805322-82-0)
3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile (CAS No. 1805322-82-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and acetonitrile functional groups, plays a pivotal role in the development of novel bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and crop protection.
The molecular structure of 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile includes a pyridine ring substituted with amino, hydroxyl, and difluoromethyl groups, along with an acetonitrile moiety. This combination of functional groups enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of the difluoromethyl group is particularly noteworthy, as it often improves the metabolic stability and bioavailability of pharmaceutical compounds.
In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in medicinal chemistry. 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile is no exception, with studies highlighting its utility in the synthesis of kinase inhibitors and other therapeutic agents. The compound's ability to act as a building block for more complex molecules makes it a hot topic in drug development circles.
Beyond pharmaceuticals, 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile has shown promise in agrochemical applications. Its structural features align with the growing trend of developing eco-friendly pesticides that target specific biological pathways in pests while minimizing environmental impact. Researchers are exploring its potential as a key intermediate in next-generation crop protection products.
The synthesis of 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile typically involves multi-step organic reactions, including halogenation, nucleophilic substitution, and condensation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing common challenges in the production of such complex molecules.
Analytical characterization of 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile is crucial for quality control in research and industrial settings. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely used to verify its structure and purity. These analytical methods ensure that the compound meets the stringent requirements of pharmaceutical and agrochemical applications.
Market trends indicate a growing interest in specialty chemicals like 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile, particularly in regions with strong pharmaceutical and agricultural sectors. The compound's versatility and potential for innovation in drug discovery and crop protection make it a valuable asset for chemical manufacturers and research institutions alike.
Safety considerations for handling 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during its use. Researchers should consult material safety data sheets for specific handling guidelines.
Future research directions for 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile may explore its applications in additional therapeutic areas or investigate its potential in materials science. The compound's unique structural features continue to inspire innovation across multiple scientific disciplines, making it a compound to watch in coming years.
For researchers seeking high-quality 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile, it's essential to source from reputable suppliers who can provide comprehensive analytical data and consistent batch-to-batch quality. The compound's growing importance in various fields underscores the need for reliable supply chains in the specialty chemicals market.
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